Environment and human friendly colored materials prepared using black and white components

Chemical Communications Pub Date: 2018-04-06 DOI: 10.1039/C8CC01894D

Abstract

Our lives in the present age are full of colorful items. However, when many coloring materials cannot be used due to environmental concerns, this colorful life that has been constructed will be diminished. Maintaining our rich lifestyle necessitates the development of technologies that can make safe and secure color materials from materials with less burden on people and the environment. Herein, the author reveals that structural colored materials with little angle dependence can be prepared using various materials with short-range order in the refractive index, which is comparable to the wavelength of visible light, and with the aid of a black substance. This approach enables the preparation of colorful materials from materials that have a low environmental burden and are non-toxic to living things; examples of such materials include silica, carbon black, and iron oxide. If we can achieve mechanical stabilization and hue stabilization of these coloring materials, we can develop new green pigments with low toxicity, good color development, and high durability. The use of conventional angular-dependent structural colored materials has been limited. However, structural colored materials with no angle dependence, such as those prepared by the author, can be used in fields where pigments have traditionally been used. For example, they could be used in coating materials for automobiles and buildings, and in pigments used by artists. Environmentally friendly green color materials are expected to promote sustainable development. In this review, I will describe how to prepare structural colored materials with less angle dependency using white and black substances previously reported by the author.

Graphical abstract: Environment and human friendly colored materials prepared using black and white components
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